Cas no 51594-33-3 ((4S,5S)-(-)-2-Ethyl-5-phenyl-2-oxazoline-4-methanol)

• Product Name: (4S,5S)-(-)-2-Ethyl-5-phenyl-2-oxazoline-4-methanol
• CAS No: 51594-33-3
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 2184531
• PubChem ID: 11041893
• Update Time: 2025-07-19

(4S,5S)-(-)-2-Ethyl-5-phenyl-2-oxazoline-4-methanol Chemical and Physical Properties

Names and Identifiers

• (4S)-2-ethyl-5α-phenyl-2-oxazoline-4β-methanol
• (4S,5S)-(-)-2-ethyl-4-hydroxymethyl-5-phenyl-2-oxazoline
• 637-106-7
• (4S,5S)-(-)-2-Ethyl-5-phenyl-2-oxazoline-4-methanol
• CHEMBL2374808
• (2-Ethyl-5-phenyl-4,5-dihydro-1,3-oxazol-4-yl)methanol #
• [(4S,5S)-2-ethyl-5-phenyl-4,5-dihydro-1,3-oxazol-4-yl]methanol
• 51594-33-3
• GZOYBTRDWOUZTG-JQWIXIFHSA-N

• Inchi： 1S/C12H15NO2/c1-2-11-13-10(8-14)12(15-11)9-6-4-3-5-7-9/h3-7,10,12,14H,2,8H2,1H3/t10-,12-/m0/s1
• InChI Key： GZOYBTRDWOUZTG-JQWIXIFHSA-N
• SMILES： O1C(CC)=N[C@@H](CO)[C@@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 205.110278721Da
• Monoisotopic Mass: 205.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.8Ų

Additional information on (4S,5S)-(-)-2-Ethyl-5-phenyl-2-oxazoline-4-methanol

Recent Advances in the Study of (4S,5S)-(-)-2-Ethyl-5-phenyl-2-oxazoline-4-methanol (CAS: 51594-33-3)

The compound (4S,5S)-(-)-2-Ethyl-5-phenyl-2-oxazoline-4-methanol, with the CAS number 51594-33-3, has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug development. Recent studies have focused on its synthesis, stereochemistry, and biological activities, providing new insights into its utility as a chiral building block and its role in asymmetric synthesis.

One of the key advancements in the synthesis of (4S,5S)-(-)-2-Ethyl-5-phenyl-2-oxazoline-4-methanol involves the use of enantioselective catalytic methods. Researchers have reported improved yields and enantiomeric excess (ee) through the application of novel chiral catalysts, which enhance the efficiency of the oxazoline ring formation. These methods are critical for producing high-purity samples required for pharmacological studies.

In terms of biological activity, recent investigations have explored the compound's potential as an intermediate in the synthesis of bioactive molecules. For instance, it has been utilized in the construction of peptidomimetics and other small molecules that target enzyme inhibition. Preliminary results suggest that derivatives of (4S,5S)-(-)-2-Ethyl-5-phenyl-2-oxazoline-4-methanol exhibit promising activity against specific proteases, making them candidates for further drug development.

Furthermore, computational studies have provided a deeper understanding of the compound's molecular interactions. Density functional theory (DFT) calculations and molecular docking simulations have been employed to predict its binding affinities with various biological targets. These in silico approaches complement experimental data and help prioritize derivatives for synthesis and testing.

The stereochemical integrity of (4S,5S)-(-)-2-Ethyl-5-phenyl-2-oxazoline-4-methanol has also been a focal point of recent research. Studies have confirmed that the (4S,5S) configuration is essential for its biological activity, and efforts have been made to develop robust analytical methods, such as chiral HPLC and NMR spectroscopy, to ensure the accurate characterization of its stereoisomers.

In conclusion, the latest research on (4S,5S)-(-)-2-Ethyl-5-phenyl-2-oxazoline-4-methanol (CAS: 51594-33-3) highlights its versatility as a chiral synthon and its potential in medicinal chemistry. Advances in synthetic methodologies, biological evaluations, and computational modeling have collectively expanded our understanding of this compound, paving the way for its application in the development of new therapeutic agents. Future studies are expected to focus on optimizing its derivatives for enhanced efficacy and selectivity.